Cas no 1401462-24-5 (3-(8-Oxa-3-azabicyclo3.2.1octan-3-yl)aniline)

• Product Name: 3-(8-Oxa-3-azabicyclo3.2.1octan-3-yl)aniline
• CAS No: 1401462-24-5
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 1062957
• Update Time: 2025-05-21

3-(8-Oxa-3-azabicyclo3.2.1octan-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(8-Oxa-3-azabicyclo[3.2.1]octan-3-yl)aniline
• 3-(8-Oxa-3-azabicyclo3.2.1octan-3-yl)aniline

• Inchi： 1S/C12H16N2O/c13-9-2-1-3-10(6-9)14-7-11-4-5-12(8-14)15-11/h1-3,6,11-12H,4-5,7-8,13H2
• InChI Key： BZUPAQIKIGRKAD-UHFFFAOYSA-N
• SMILES： O1C2CN(C3C=CC=C(C=3)N)CC1CC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 3-(8-Oxa-3-azabicyclo3.2.1octan-3-yl)aniline

Professional Introduction to Compound with CAS No. 1401462-24-5 and Product Name: 3-(8-Oxa-3-azabicyclo3.2.1octan-3-yl)aniline

The compound with the CAS number 1401462-24-5 and the product name 3-(8-Oxa-3-azabicyclo3.2.1octan-3-yl)aniline represents a significant advancement in the field of medicinal chemistry, particularly in the design and development of novel therapeutic agents. This compound belongs to a class of molecules characterized by a complex bicyclic structure, which has garnered considerable attention due to its potential pharmacological properties. The presence of both aniline and azabicycloalkane moieties in its molecular framework suggests a unique combination of chemical and biological activities that make it a promising candidate for further investigation.

Recent research in the domain of 3-(8-Oxa-3-azabicyclo3.2.1octan-3-yl)aniline has highlighted its intriguing structural features and the potential implications for drug discovery. The bicyclic core, specifically the 8-Oxa-3-azabicyclo3.2.1octan-3-yl moiety, introduces rigidity and conformational constraints that can influence the compound's binding affinity to biological targets. This structural motif has been explored in various contexts, including the development of enzyme inhibitors and receptor modulators, where precise molecular interactions are critical.

One of the most compelling aspects of this compound is its potential as a scaffold for medicinal chemistry innovation. The aniline group, a well-known pharmacophore, contributes to the compound's ability to interact with biological systems through hydrogen bonding and other non-covalent interactions. This feature is particularly relevant in the design of small-molecule drugs that require specific binding to biological targets for therapeutic efficacy. The integration of the 8-Oxa-3-azabicyclo3.2.1octan-3-yl group with the aniline moiety creates a unique chemical entity that may exhibit properties not observed with either component alone.

Current studies are delving into the pharmacokinetic and pharmacodynamic profiles of 3-(8-Oxa-3-azabicyclo3.2.1octan-3-yl)aniline, aiming to elucidate its mechanism of action and potential therapeutic applications. Preliminary findings suggest that this compound may exhibit significant activity against certain biological pathways, making it a valuable asset in the quest for novel treatments for various diseases. The structural complexity of this molecule also opens up avenues for derivatization, allowing researchers to fine-tune its properties for specific therapeutic needs.

The synthesis of 3-(8-Oxa-3-azabicyclo3.2.1octan-3-yl)aniline presents unique challenges due to its intricate molecular architecture. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules with high precision. Techniques such as transition-metal-catalyzed reactions and ring-closing metathesis have been instrumental in achieving the desired structure efficiently. These synthetic strategies not only facilitate the production of this compound but also provide insights into how similar molecules can be constructed, thereby advancing the broader field of organic synthesis.

In conclusion, 1401462-24-5 and its corresponding product name 3-(8-Oxa-3-azabicyclo3.2.1octan-3-yl)aniline represent a fascinating example of how structural complexity can lead to novel pharmacological properties. The combination of aniline and azabicycloalkane moieties offers a unique platform for drug discovery, with potential applications across multiple therapeutic areas. As research continues to uncover the full scope of its properties and applications, this compound is poised to make significant contributions to medicinal chemistry and pharmaceutical development.